Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate
Description
Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate, commonly known as CDMC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CDMC is a versatile compound that can be used in the synthesis of other chemicals, as well as in biochemical and physiological studies.
Scientific Research Applications
Synthesis of Beta-Ketoesters
Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate: is a valuable precursor in the synthesis of beta-ketoesters. Beta-ketoesters are important intermediates in organic synthesis, used to prepare various compounds including ketones and amino acids .
Enolate Chemistry Research
This compound is instrumental in studying enolate chemistry, which is pivotal in carbon-carbon bond formation. Enolates are nucleophilic species that can undergo alkylation, allowing for the construction of complex molecular architectures .
Medicinal Chemistry
In medicinal chemistry, Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate can be used to synthesize drug intermediates. Its ability to form different ester derivatives makes it a versatile building block for developing new pharmaceuticals .
Material Science
The compound’s reactivity with various reagents makes it suitable for creating novel materials with potential applications in nanotechnology and material science .
Analytical Chemistry
Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate: can be used as a standard or reference compound in analytical methods such as HPLC and NMR, aiding in the identification and quantification of substances .
Chemical Education
Due to its varied reactivity, this compound is also used in educational settings to demonstrate different organic reactions and synthesis strategies to chemistry students .
Agricultural Chemistry
It may find applications in agricultural chemistry for the synthesis of herbicides or pesticides, where specific ester derivatives exhibit biological activity against pests .
Amino Acid Synthesis
Lastly, it’s used in the synthesis of amino acids. The compound’s ability to introduce various functional groups is crucial in the stepwise construction of amino acids, which are the building blocks of proteins .
properties
IUPAC Name |
ethyl 2-(chloromethoxycarbonylamino)acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClNO4/c1-2-11-5(9)3-8-6(10)12-4-7/h2-4H2,1H3,(H,8,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJRMGWLTIZGAOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)OCCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(((chloromethoxy)carbonyl)amino)acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[[4-(3-methoxyphenyl)-5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione](/img/structure/B2919195.png)
![N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide](/img/structure/B2919196.png)
![2-(3,4-Dimethylphenyl)-4-((3-(trifluoromethyl)benzyl)thio)pyrazolo[1,5-a]pyrazine](/img/structure/B2919199.png)
![7-methyl-2-(phenethylthio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one](/img/structure/B2919210.png)
![3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine](/img/structure/B2919211.png)
![N-([2,4'-bipyridin]-4-ylmethyl)-1-acetylpiperidine-4-carboxamide](/img/structure/B2919213.png)
![N-(2-hydroxyethyl)-4-methoxy-3-[methyl(methylsulfonyl)amino]benzenesulfonamide](/img/structure/B2919215.png)